Nitro fatty acids are a class of organic compounds that contain at least one nitro group (-NO₂) attached to a fatty acid chain. These compounds exhibit unique chemical properties due to the presence of both hydrophobic and hydrophilic groups, making them versatile in various applications. Typically, nitro fatty acids derive from natural or synthetic sources and can be linear or branched with varying degrees of unsaturation. They are commonly used in the pharmaceutical industry for their potential as intermediates in drug synthesis. Additionally, they find application in agrochemicals due to their ability to enhance plant growth and provide pest control properties. In cosmetics, nitro fatty acids serve as emulsifiers or preservatives, contributing to the stability and longevity of formulations. Furthermore, these compounds have been explored for their potential antioxidant activities, which could benefit skin care products by protecting against oxidative stress. Due to their diverse functionality, nitro fatty acids continue to be an important class of chemicals in various sectors of industry.